Cas no 932529-99-2 (N-(2-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 932529-99-2
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5363299
• Update Time: 2025-05-23

N-(2-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
• N-(2-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• N-(2-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide

• Inchi： 1S/C23H19N3O3/c1-29-20-14-8-6-12-18(20)24-21(27)15-26-19-13-7-5-11-17(19)22(25-23(26)28)16-9-3-2-4-10-16/h2-14H,15H2,1H3,(H,24,27)
• InChI Key： UEXKATPWZWKYKS-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 3.7
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(2-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide is a complex organic compound with the CAS registry number 932529-99-2. This compound belongs to the class of heterocyclic compounds, specifically quinazolines, which have gained significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinazoline ring system fused with a benzene ring and an acetamide group, making it a promising candidate for various pharmacological studies.

The quinazoline core of this compound is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. This structural feature is known to confer unique electronic properties, which are often exploited in the design of bioactive molecules. The acetamide group attached to the quinazoline ring further enhances the compound's solubility and bioavailability, making it an attractive target for medicinal chemists. Recent studies have highlighted the potential of this compound as a kinase inhibitor, which could be pivotal in the development of anti-cancer therapies.

One of the most intriguing aspects of N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide is its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound can inhibit the activity of several key kinases involved in cell proliferation and survival. For instance, its inhibitory effects on EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) have been extensively studied, suggesting its potential role in targeting cancer cells that rely on these pathways for growth and metastasis.

Moreover, the methoxyphenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. The methoxy group is known to enhance lipophilicity, which can improve the compound's ability to cross cellular membranes and reach its target sites within the body. This characteristic is particularly advantageous in drug design, as it can lead to higher bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into how the molecule interacts with its target proteins at the atomic level. For example, molecular dynamics simulations have revealed that N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide forms stable interactions with the active site of kinases through hydrogen bonding and hydrophobic interactions. Such findings are critical for refining the compound's structure further and optimizing its therapeutic potential.

In addition to its pharmacological applications, this compound has also been explored for its potential in other areas such as agrochemicals and materials science. Its ability to inhibit enzyme activity makes it a candidate for developing novel pesticides or herbicides. Furthermore, its structural versatility could be harnessed in designing advanced materials with specific electronic or optical properties.

The synthesis of N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide involves a multi-step process that typically begins with the preparation of the quinazoline core. Various synthetic strategies have been reported in the literature, including condensation reactions between carbonyl compounds and amine derivatives. Recent optimizations have focused on improving yields and reducing reaction times by employing catalytic systems or microwave-assisted synthesis techniques.

Despite its promising properties, further research is needed to fully understand the safety profile and efficacy of this compound in vivo. Preclinical studies are currently underway to evaluate its toxicity profile and pharmacokinetics in animal models. These studies are essential for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

In conclusion, N-(2-Methoxyphenyl)-2-(2-Oxo-4-Phenyl-1,2-Dihydroquinazolin-1-Yl)Acetamide (CAS No: 932529-99-8) represents a significant advancement in heterocyclic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for researchers in academia and industry alike.